5-Amino-1,3-dihydrobenzo[c]thiophene 2,2-dioxide

• IUPAC Name: 2,2-dioxo-1,3-dihydro-2-benzothiophen-5-amine
• InChI: InChI=1S/C8H9NO2S/c9-8-2-1-6-4-12(10,11)5-7(6)3-8/h1-3H,4-5,9H2
• InChI Key: HFUIQDXPKOCDLV-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CS1(=O)=O)C=C(C=C2)N
• Molecular Formula: C8H9NO2S
• DSSTOX Substance ID: DTXSID70384905
• Molecular Weight: 183.23 g/mol
• CAS RN: 70654-85-2

Description

“5-Amino-1,3-dihydrobenzo[c]thiophene 2,2-dioxide” is a chemical compound with the molecular formula C8H9NO2S. It has a molecular weight of 183.23 g/mol. The compound is also known by several synonyms, including “2,2-dioxo-1,3-dihydrobenzo[c]thiophene-5yl amine” and "5-amino-1,3-dihydrobenzo[c]thiophene 2,2-dioxide".

Molecular Structure Analysis

The compound has a 2D structure and a 3D conformer. The IUPAC name is "2,2-dioxo-1,3-dihydro-2-benzothiophen-5-amine". The InChI is “InChI=1S/C8H9NO2S/c9-8-2-1-6-4-12(10,11)5-7(6)3-8/h1-3H,4-5,9H2” and the InChIKey is "HFUIQDXPKOCDLV-UHFFFAOYSA-N". The Canonical SMILES is "C1C2=C(CS1(=O)=O)C=C(C=C2)N".

Chemical Reactions Analysis

Electrophilic substitution in 1,3-dihydrobenzo[c]thiophene 2,2-dioxide occurs at position 5. The presence of electron-withdrawing substituents in this position hinders further substitution, while electron-releasing substituents in positions 5 and 6 direct an electrophile to position 4.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 183.23 g/mol. It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 3. The compound has a Rotatable Bond Count of 0. The compound has a melting point of 247-251 °C and a boiling point of 405.3 °C at 760 mmHg.

Scientific Research Applications

Nitration, Sulfonation, and Iodination

The compound undergoes nitration, sulfonation, and iodination. These reactions are crucial in the synthesis of various derivatives with electron-releasing and electron-withdrawing substituents.

Synthesis of 5,6-Diamino-1,3-Dihydrobenzo[c]thiophene 2,2-Dioxide

5-Amino-1,3-dihydrobenzo[c]thiophene 2,2-dioxide can be used to synthesize 5,6-Diamino-1,3-Dihydrobenzo[c]thiophene 2,2-dioxide. This compound is obtained by two methods from 5-amino-6-nitro- and 5-acylamino-1,3-dihydrobenzo[c]thiophene 2,2-dioxide.

Mechanism of Action

Mode of Action

The presence of electron-withdrawing substituents in this position hinders further substitution, while electron-releasing substituents in positions 5 and 6 direct an electrophile to position 4 .

Pharmacokinetics

The compound is slightly soluble (2.4 g/l at 25 ºC) , which may affect its bioavailability and distribution within the body.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 5-Amino-1,3-dihydrobenzo[c]thiophene 2,2-dioxide. For instance, the compound should be stored in a dark place, sealed, and at a temperature between 2-8°C to maintain its stability . Furthermore, the compound’s aromatic rings could pose a low-level environmental concern if released into the environment.

Future Directions

The compound has shown potential in reducing chemo-/radioresistance to improve the therapeutic effect against resistant tumors if it can be well controlled and in situ generated in tumor cells. It also provides insights into the rational design of stimuli-responsive drug delivery systems for the controlled release of drugs.

Q & A

Q1: How does ATD exert its therapeutic effect on glioblastoma cells?

A1: ATD itself is not the active agent but a prodrug designed to release sulfur dioxide (SO2) upon activation. The research highlights the use of ATD loaded onto nanoparticles that release SO2 when exposed to X-ray irradiation [] or ultraviolet light []. This localized SO2 generation within the tumor microenvironment leads to several key effects:

• Mitochondrial Damage: SO2 disrupts mitochondrial function in temozolomide-resistant U87 glioblastoma cells, leading to reduced ATP production []. This energy depletion hinders various cellular processes, contributing to cell death.
• P-glycoprotein Inhibition: SO2 downregulates the expression of P-glycoprotein (P-gp), a membrane transporter responsible for pumping drugs out of cells []. Inhibiting P-gp can enhance the intracellular accumulation of chemotherapeutic agents, overcoming drug resistance mechanisms.
• MGMT Reduction: SO2 also reduces the levels of O6-methylguanine-DNA methyltransferase (MGMT) in drug-resistant tumor cells []. MGMT is a DNA repair enzyme that can counteract the effects of alkylating agents like temozolomide. By reducing MGMT, SO2 enhances the sensitivity of glioblastoma cells to chemotherapy.
• Autophagy Induction: In addition to the above, research suggests that SO2 can induce pro-death autophagy in glioblastoma cells by downregulating p62 and upregulating the LC3-II/LC3-I ratio []. This process contributes to tumor growth inhibition.

Q2: How is the delivery and activation of ATD controlled for targeted therapy?

A2: Both studies utilized nanocarriers to deliver ATD specifically to tumor sites:

• X-ray-Responsive Scintillator Nanoparticles: NaYF4:Ce@NaLuF4:Nd@ATD@DSPE-PEG5000 (ScNPs) are nanoparticles that incorporate ATD and are designed to release it upon X-ray irradiation []. This allows for spatially controlled SO2 generation within the tumor.
• Dye-Sensitized Rare Earth Nanoparticles: Core-shell NaYF4:Yb/Tm@NaYF4:Nd nanoparticles with up/down-conversion luminescence were used to deliver ATD []. These nanoparticles absorb near-infrared light (NIR) and emit ultraviolet (UV) light. This UV emission then triggers the release of SO2 from the ATD prodrug.